Cas no 2060036-69-1 (N-(2-fluoro-4-methylphenyl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: N-(2-fluoro-4-methylphenyl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 2060036-69-1
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• MDL: MFCD30488904
• CID: 5222212
• PubChem ID: 125450066
• Update Time: 2025-06-26

N-(2-fluoro-4-methylphenyl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-Fluoro-4-methylphenyl)-1-methylpyrazol-4-amine
• N-(2-fluoro-4-methylphenyl)-1-methyl-1H-pyrazol-4-amine

• MDL： MFCD30488904
• Inchi： 1S/C11H12FN3/c1-8-3-4-11(10(12)5-8)14-9-6-13-15(2)7-9/h3-7,14H,1-2H3
• InChI Key： PBJBVIXGSUVJSR-UHFFFAOYSA-N
• SMILES： N1(C)C=C(NC2=CC=C(C)C=C2F)C=N1

Additional information on N-(2-fluoro-4-methylphenyl)-1-methyl-1H-pyrazol-4-amine

N-(2-fluoro-4-methylphenyl)-1-methyl-1H-pyrazol-4-amine: A Comprehensive Overview

The compound N-(2-fluoro-4-methylphenyl)-1-methyl-1H-pyrazol-4-amine, identified by the CAS registry number 2060036-69-1, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrazole derivatives, which are known for their versatile properties and wide-ranging applications in drug discovery, agrochemicals, and materials science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the yield and purity of the compound but also contribute to a more sustainable and eco-friendly production process. The structural features of N-(2-fluoro-4-methylphenyl)-1-methyl-1H-pyrazol-4-amine, including its fluorine-substituted aromatic ring and pyrazole moiety, play a crucial role in determining its physicochemical properties and biological activity.

Research into the pharmacological properties of this compound has revealed promising results in several therapeutic areas. For instance, studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of key inflammatory pathways such as COX-2 and NF-kB. Additionally, this compound has shown selective activity against certain cancer cell lines, suggesting its potential as a lead molecule in anticancer drug development.

The unique electronic properties of N-(2-fluoro-4-methylphenyl)-1-methyl-1H-pyrazol-4-amine make it an attractive candidate for applications in optoelectronics and sensor technologies. Recent investigations have explored its use as a fluorescent probe for detecting metal ions and biothiols, highlighting its sensitivity and selectivity in these sensing applications.

In terms of environmental impact, this compound has been evaluated for its biodegradability and toxicity profiles under various conditions. Preliminary data indicate that it exhibits low acute toxicity and moderate biodegradability, which aligns with current regulatory standards for chemical safety.

Looking ahead, ongoing research is focused on optimizing the synthesis of N-(2-fluoro-4-methylphenyl)-1-methyl-1H-pyrazol-4-amine to reduce production costs and improve scalability. Additionally, efforts are being made to explore its potential in advanced materials such as organic semiconductors and stimuli-responsive polymers.

In conclusion, N-(2-fluoro-4-methylphenyl)-1-methyl-1H-pyrazol-4